molecular formula C17H21F2N5 B6458466 2-{4-[(2,4-difluorophenyl)methyl]piperazin-1-yl}-N-ethylpyrimidin-4-amine CAS No. 2548975-33-1

2-{4-[(2,4-difluorophenyl)methyl]piperazin-1-yl}-N-ethylpyrimidin-4-amine

Cat. No. B6458466
CAS RN: 2548975-33-1
M. Wt: 333.4 g/mol
InChI Key: IZPFUVJIMXJTNM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(4-[(2,4-difluorophenyl)methyl]piperazin-1-yl)-N-ethylpyrimidin-4-amine (DFEP) is a novel compound that has been studied for its potential applications in a variety of scientific research fields. DFEP has been found to have a variety of biochemical and physiological effects, and can be synthesized using a variety of methods.

Scientific Research Applications

2-{4-[(2,4-difluorophenyl)methyl]piperazin-1-yl}-N-ethylpyrimidin-4-amine has been studied for its potential applications in a variety of scientific research fields, including biochemistry, pharmacology, and toxicology. In biochemistry, 2-{4-[(2,4-difluorophenyl)methyl]piperazin-1-yl}-N-ethylpyrimidin-4-amine has been studied for its potential to inhibit the enzyme acetylcholinesterase, which is involved in the regulation of neurotransmitter levels in the body. In pharmacology, 2-{4-[(2,4-difluorophenyl)methyl]piperazin-1-yl}-N-ethylpyrimidin-4-amine has been studied for its potential to act as an agonist of the serotonin receptor 5-HT2A. In toxicology, 2-{4-[(2,4-difluorophenyl)methyl]piperazin-1-yl}-N-ethylpyrimidin-4-amine has been studied for its potential to act as an antagonist of the neuropeptide Y receptor.

Mechanism of Action

The mechanism of action of 2-{4-[(2,4-difluorophenyl)methyl]piperazin-1-yl}-N-ethylpyrimidin-4-amine is not yet fully understood. However, it is believed that 2-{4-[(2,4-difluorophenyl)methyl]piperazin-1-yl}-N-ethylpyrimidin-4-amine acts by binding to and inhibiting the enzyme acetylcholinesterase. This inhibition leads to an increase in the levels of acetylcholine, which is a neurotransmitter involved in the regulation of muscle contraction and memory. Additionally, 2-{4-[(2,4-difluorophenyl)methyl]piperazin-1-yl}-N-ethylpyrimidin-4-amine is believed to interact with the serotonin receptor 5-HT2A, which is involved in the regulation of mood and appetite. Finally, 2-{4-[(2,4-difluorophenyl)methyl]piperazin-1-yl}-N-ethylpyrimidin-4-amine is believed to interact with the neuropeptide Y receptor, which is involved in the regulation of food intake and energy metabolism.
Biochemical and Physiological Effects
2-{4-[(2,4-difluorophenyl)methyl]piperazin-1-yl}-N-ethylpyrimidin-4-amine has been found to have a variety of biochemical and physiological effects. In terms of biochemical effects, 2-{4-[(2,4-difluorophenyl)methyl]piperazin-1-yl}-N-ethylpyrimidin-4-amine has been found to inhibit the enzyme acetylcholinesterase, which leads to an increase in the levels of acetylcholine in the body. Additionally, 2-{4-[(2,4-difluorophenyl)methyl]piperazin-1-yl}-N-ethylpyrimidin-4-amine has been found to interact with the serotonin receptor 5-HT2A, which leads to an increase in the levels of serotonin in the body. Finally, 2-{4-[(2,4-difluorophenyl)methyl]piperazin-1-yl}-N-ethylpyrimidin-4-amine has been found to interact with the neuropeptide Y receptor, which leads to an increase in the levels of neuropeptide Y in the body. In terms of physiological effects, 2-{4-[(2,4-difluorophenyl)methyl]piperazin-1-yl}-N-ethylpyrimidin-4-amine has been found to increase muscle contraction, improve memory, regulate mood and appetite, and regulate food intake and energy metabolism.

Advantages and Limitations for Lab Experiments

The use of 2-{4-[(2,4-difluorophenyl)methyl]piperazin-1-yl}-N-ethylpyrimidin-4-amine in lab experiments has a number of advantages and limitations. One advantage is that 2-{4-[(2,4-difluorophenyl)methyl]piperazin-1-yl}-N-ethylpyrimidin-4-amine can be synthesized using a variety of methods, making it relatively easy to obtain for use in experiments. Additionally, 2-{4-[(2,4-difluorophenyl)methyl]piperazin-1-yl}-N-ethylpyrimidin-4-amine has been found to have a variety of biochemical and physiological effects, making it a useful tool for studying various biological processes. However, there are also a number of limitations to the use of 2-{4-[(2,4-difluorophenyl)methyl]piperazin-1-yl}-N-ethylpyrimidin-4-amine in lab experiments. For example, the mechanism of action of 2-{4-[(2,4-difluorophenyl)methyl]piperazin-1-yl}-N-ethylpyrimidin-4-amine is not yet fully understood, making it difficult to interpret the results of experiments. Additionally, 2-{4-[(2,4-difluorophenyl)methyl]piperazin-1-yl}-N-ethylpyrimidin-4-amine is a novel compound, so there is a lack of data available on its safety and efficacy.

Future Directions

The potential applications of 2-{4-[(2,4-difluorophenyl)methyl]piperazin-1-yl}-N-ethylpyrimidin-4-amine are still being explored, and there are a number of future directions that could be taken. One potential direction is to further investigate the mechanism of action of 2-{4-[(2,4-difluorophenyl)methyl]piperazin-1-yl}-N-ethylpyrimidin-4-amine, in order to better understand its biochemical and physiological effects. Additionally, further research could be conducted to explore the potential therapeutic applications of 2-{4-[(2,4-difluorophenyl)methyl]piperazin-1-yl}-N-ethylpyrimidin-4-amine, such as its potential to act as an agonist of the serotonin receptor 5-HT2A or an antagonist of the neuropeptide Y receptor. Finally, further research could be conducted to explore the potential toxicity of 2-{4-[(2,4-difluorophenyl)methyl]piperazin-1-yl}-N-ethylpyrimidin-4-amine, in order to determine its safety and efficacy.

Synthesis Methods

2-{4-[(2,4-difluorophenyl)methyl]piperazin-1-yl}-N-ethylpyrimidin-4-amine can be synthesized using a variety of methods. One method involves the reaction of piperazine with 4-amino-2,4-difluorophenylmethyl chloride, followed by the addition of ethylpyrimidin-4-amine. This reaction is carried out in anhydrous conditions, and results in the formation of 2-{4-[(2,4-difluorophenyl)methyl]piperazin-1-yl}-N-ethylpyrimidin-4-amine. Another method involves the reaction of 4-amino-2,4-difluorophenylmethyl chloride with piperazine and ethylpyrimidin-4-amine, followed by the addition of a base. This method results in the formation of 2-{4-[(2,4-difluorophenyl)methyl]piperazin-1-yl}-N-ethylpyrimidin-4-amine in a high yield.

properties

IUPAC Name

2-[4-[(2,4-difluorophenyl)methyl]piperazin-1-yl]-N-ethylpyrimidin-4-amine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H21F2N5/c1-2-20-16-5-6-21-17(22-16)24-9-7-23(8-10-24)12-13-3-4-14(18)11-15(13)19/h3-6,11H,2,7-10,12H2,1H3,(H,20,21,22)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

IZPFUVJIMXJTNM-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCNC1=NC(=NC=C1)N2CCN(CC2)CC3=C(C=C(C=C3)F)F
Details Computed by OEChem 2.3.0 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H21F2N5
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

333.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-{4-[(2,4-difluorophenyl)methyl]piperazin-1-yl}-N-ethylpyrimidin-4-amine

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